1-(1-Methylethyl)-4-(phenylamino)-4-piperidinecarboxylic acid

• Molecular Formula: C15H22N2O2
• Molecular Weight: 262.35 g/mol
• IUPAC Name: 4-anilino-1-propan-2-ylpiperidine-4-carboxylic acid
• InChI: InChI=1S/C15H22N2O2/c1-12(2)17-10-8-15(9-11-17,14(18)19)16-13-6-4-3-5-7-13/h3-7,12,16H,8-11H2,1-2H3,(H,18,19)
• InChI Key: URCCKWGOKUMKSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1CCC(CC1)(C(=O)O)NC2=CC=CC=C2

Description

1-(1-Methylethyl)-4-(phenylamino)-4-piperidinecarboxylic acid is a useful research compound. Its molecular formula is C15H22N2O2 and its molecular weight is 262.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 43.6 parts of ethyl 1-(1-methylethyl)-4-(phenylamino)-4-piperidinecarboxylate, 25.5 parts of potassium hydroxide and 137.5 parts of 1,2-ethanediol is stirred and refluxed for 3 hours. The reaction mixture is cooled, poured onto 250 parts of water and acidified with a concentrated hydrochloric acid solution. The whole is alkalized and saturated with sodium hydroxide solution 50%. The precipitated product is filtered off and dissolved in 300 parts of water while heating. The solution is neutralized with acetic acid. The precipitated product is filtered off, washed with distilled water and suspended in 80 parts of 2-propanol. The product is filtered off and dried, yielding 27 parts (68.5%) of 1-(1-methylethyl)-4-(phenylamino)-4-piperidinecarboxylic acid; mp. 200° C.